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Compound of Interest

Compound Name: Pyridin-1-ium butane-1-sulfonate

Cat. No.: B1592221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridin-1-ium butane-1-sulfonate, a zwitterionic organic compound, holds interest within the

fields of chemical synthesis and pharmaceutical sciences. Its structure, featuring a positively

charged pyridinium ring and a negatively charged sulfonate group connected by a butyl chain,

imparts unique physicochemical properties. This technical guide provides a consolidated

overview of the available chemical and physical data for Pyridin-1-ium butane-1-sulfonate,

including its synthesis, and known characteristics.

Core Chemical Properties
Pyridin-1-ium butane-1-sulfonate, also known as 4-(Pyridin-1-ium-1-yl)butane-1-sulfonate, is

a white solid at room temperature. Its core identifiers and physicochemical properties are

summarized below.
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Property Value Reference

CAS Number 21876-43-7 [1][2]

Molecular Formula C₉H₁₃NO₃S [2]

Molecular Weight 215.27 g/mol [2]

IUPAC Name
4-(pyridin-1-ium-1-yl)butane-1-

sulfonate
[1]

Physical Form Solid [2]

Melting Point 232 °C (solvent: ethanol)

Storage Temperature
Inert atmosphere, room

temperature
[2]

Synthesis
The synthesis of Pyridin-1-ium butane-1-sulfonate is typically achieved through the

nucleophilic attack of pyridine on 1,4-butane sultone. This reaction leads to the opening of the

sultone ring and the formation of the zwitterionic product.

General Experimental Protocol:
A general procedure for the synthesis of similar pyridinium sulfonates involves the following

steps:

Reaction Setup: Pyridine and 1,4-butane sultone are mixed, often in a suitable solvent or

neat.

Reaction Conditions: The reaction mixture is typically heated under reflux for a specified

period to ensure complete reaction.

Product Isolation: Upon cooling, the zwitterionic product often precipitates from the reaction

mixture.

Purification: The crude product can be purified by recrystallization from an appropriate

solvent, such as ethanol, to yield the final, purified Pyridin-1-ium butane-1-sulfonate.
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The following diagram illustrates the general workflow for the synthesis of Pyridin-1-ium
butane-1-sulfonate.
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General synthesis workflow for Pyridin-1-ium butane-1-sulfonate.
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Spectroscopic and Analytical Data
While specific spectral data for Pyridin-1-ium butane-1-sulfonate is not readily available in

the public domain, its structure is typically confirmed using a suite of analytical techniques.

Commercial suppliers indicate that the following analyses can be performed upon request:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the proton and

carbon framework of the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups,

particularly the sulfonate and pyridinium moieties.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Chromatographic Techniques (LC-MS, GC-MS, HPLC): For purity assessment and

separation.[1]

Safety and Handling
Pyridin-1-ium butane-1-sulfonate is associated with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]

Standard laboratory safety protocols, including the use of personal protective equipment such

as gloves, safety glasses, and a lab coat, should be followed when handling this compound.

Work should be conducted in a well-ventilated area or a fume hood.

Applications and Future Directions
Pyridin-1-ium butane-1-sulfonate is primarily utilized as a pharmaceutical intermediate and a

reagent in synthetic organic chemistry.[1] The zwitterionic nature of this and related compounds

makes them interesting candidates for applications in:
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Drug Development: As scaffolds or building blocks for more complex bioactive molecules.

The sulfonate group can improve water solubility, a desirable property for drug candidates.

Catalysis: As components of ionic liquids or phase-transfer catalysts.

Materials Science: In the development of novel materials with specific ionic conductivity or

thermal properties.

Further research into the biological activities and specific applications of Pyridin-1-ium
butane-1-sulfonate is warranted to fully explore its potential in drug discovery and materials

science. Currently, there is a lack of detailed studies on its involvement in specific biological

signaling pathways or its efficacy in defined experimental models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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